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Compound of Interest

Compound Name: 1,2-Diethynylcyclohexanol

Cat. No.: B13690154

Get Quote

Chemical Identity & Structural Analysis
1,2-Diethynylcyclohexan-1-ol is a bifunctional alkyne-alcohol and a critical structural motif in the

synthesis of cyclic enediynes and conjugated polymers.[1] Unlike its mono-substituted analog

(1-ethynylcyclohexanol, CAS 78-27-3), this compound possesses two ethynyl groups on

adjacent carbons, with one sharing the position of the hydroxyl group.[1] This specific

arrangement (1,2-diethynyl) makes it a potent precursor for Bergman cyclization substrates.[1]
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Parameter Value

IUPAC Name 1,2-Diethynylcyclohexan-1-ol

CAS Number 437608-13-4

Molecular Formula C₁₀H₁₂O

Molecular Weight 148.20 g/mol

SMILES OC1(CCCCC1C#C)C#C

Key Functional Groups
Tertiary Alcohol (C1), Terminal Alkyne (C1),

Terminal Alkyne (C2)

Stereochemical Configuration
The molecule possesses two chiral centers at C1 and C2.

Regiochemistry: C1 holds both the hydroxyl group and one ethynyl group. C2 holds the

second ethynyl group.

Isomerism: Exists as cis- and trans- diastereomers based on the relative orientation of the

ethynyl groups.[1] The trans- isomer is often thermodynamically favored during synthesis but

the cis- arrangement is required for certain cyclization modes.[1]

Synthesis & Production Protocols
The synthesis of 1,2-diethynylcyclohexan-1-ol requires precise regiocontrol to install two alkyne

units on adjacent carbons.[1] The most robust pathway involves the nucleophilic addition of an

acetylide anion to a pre-functionalized ketone, specifically 2-ethynylcyclohexanone (often

protected as the trimethylsilyl derivative to prevent self-polymerization).

Retrosynthetic Analysis
The formation of the C1 quaternary center suggests a 1,2-addition of a metal-acetylide to a

ketone.[1] The C2 ethynyl group must be installed prior to this addition or via a ring-

opening/closing sequence.[1]
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Primary Synthetic Workflow (Step-by-Step)
Precursor: 2-((Trimethylsilyl)ethynyl)cyclohexanone (TMS-EC).[1]

Preparation of Nucleophile (In-Situ):

Reagents: Trimethylsilylacetylene (TMSA), n-Butyllithium (n-BuLi).[1]

Conditions: THF, -78°C, inert atmosphere (Ar/N₂).[1]

Mechanism: Deprotonation of TMSA generates Lithium (trimethylsilyl)acetylide (Li-CC-

TMS).[1]

Nucleophilic Addition:

Protocol: Add the Li-CC-TMS solution dropwise to a solution of 2-

((trimethylsilyl)ethynyl)cyclohexanone in THF at -78°C.

Causality: Low temperature is critical to favor the kinetic 1,2-addition over enolization or

thermodynamic equilibration.[1]

Intermediate: Lithium alkoxide of 1,2-bis((trimethylsilyl)ethynyl)cyclohexan-1-ol.[1]

Quench & Deprotection:

Reagents: Saturated NH₄Cl (quench), then K₂CO₃/Methanol (deprotection).

Process: The global desilylation removes the TMS groups from both alkyne termini,

yielding the free 1,2-diethynylcyclohexan-1-ol.[1]

Synthetic Pathway Diagram

Figure 1: Synthetic route to 1,2-Diethynylcyclohexan-1-ol and conversion to enediyne core.
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Caption: Stepwise synthesis from cyclohexanone derivatives involving acetylide addition and

subsequent deprotection.

Applications in Drug Development & Materials
Enediyne Antibiotic Research (Bergman Cyclization)
The 1,2-diethynyl motif is the structural prerequisite for the Bergman Cyclization, a reaction

used by natural enediyne antibiotics (e.g., Calicheamicin) to cleave DNA.

Mechanism: Dehydration of 1,2-diethynylcyclohexan-1-ol yields 1,2-diethynylcyclohexene.[1]

Under thermal conditions, this "enediyne" undergoes cyclization to form a highly reactive 1,4-

benzyne diradical.[1]

Therapeutic Relevance: These diradicals abstract hydrogen atoms from the sugar backbone

of DNA, causing double-strand breaks and apoptosis in cancer cells.

Conducting Polymers (Polydiacetylenes)
The compound serves as a monomer for topochemical polymerization. The proximity of the two

ethynyl groups allows for oxidative coupling (Glaser/Eglinton coupling) to form macrocycles or

linear conjugated polymers with semiconductor properties.

"Click" Chemistry Scaffolds
The presence of two terminal alkyne groups makes this molecule a valuable "linchpin" for

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[1] It can be used to crosslink two

azide-functionalized biomolecules, creating rigid, cyclic linkers.[1]

Critical Differentiation (Avoid Confusion)
Researchers frequently confuse this compound with structurally related analogs.[1] Use the

table below to verify your target.
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Compound Name CAS Number
Structure
Description

Key Use

1,2-

Diethynylcyclohexan-

1-ol

437608-13-4
OH at C1; Ethynyls at

C1, C2.[1][2]

Enediyne precursor,

crosslinker.

1-Ethynylcyclohexanol 78-27-3
OH at C1; Ethynyl at

C1 only.[1]

Sedative

(Ethinamate), silicone

inhibitor.

1,2-

Diethynylcyclohexane-

1,2-diol

32166-46-4
OH at C1, C2;

Ethynyls at C1, C2.[1]

Chelation, rigid diol

synthesis.

1,2-

Diethynylcyclohexene
21336-06-1

Double bond C1-C2;

Ethynyls at C1, C2.[1]

Direct Bergman

cyclization substrate.

Safety & Handling (MSDS Summary)
Hazards: As a terminal alkyne with a hydroxyl group, the compound is potentially shock-

sensitive if metal acetylides (Cu, Ag) are formed. It is flammable and likely an irritant.

Storage: Store at -20°C under inert gas (Argon). Terminal alkynes can undergo oxidative

polymerization if exposed to air/light for prolonged periods.

Reactivity: Incompatible with strong oxidizing agents and heavy metals (forms explosive

acetylides).
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(Verifies the alcohol as a precursor to the alkene).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.lookchem.com/404.htm
https://www.bldpharm.com/products/1212212-71-9.html
https://www.bldpharm.com/products/70097-77-7.html
https://www.chemsrc.com/cas/13499-05-3_750981.html
https://www.chemsrc.com/en/cas/437608-13-4_896328.html
https://pubs.rsc.org/en/content/articlelanding/1995/p1/p19950002795
https://www.benchchem.com/product/b13690154?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/404.htm
https://www.bldpharm.com/products/70097-77-7.html
https://www.bldpharm.com/products/1212212-71-9.html
https://www.bldpharm.com/products/1212212-71-9.html
https://www.chemsrc.com/cas/13499-05-3_750981.html
http://www.orgsyn.org/demo.aspx?prep=CV3P0416
https://pubs.rsc.org/en/content/articlelanding/1995/p1/p19950002795
https://pubs.rsc.org/en/content/articlelanding/1995/p1/p19950002795
https://pubs.rsc.org/en/content/articlelanding/1995/p1/p19950002795
https://www.benchchem.com/product/b13690154/docs#technical-profile-1-2-diethynylcyclohexan-1-ol-1-2-3
https://www.benchchem.com/product/b13690154/docs#technical-profile-1-2-diethynylcyclohexan-1-ol-1-2-3
https://www.benchchem.com/product/b13690154/docs#technical-profile-1-2-diethynylcyclohexan-1-ol-1-2-3
https://www.benchchem.com/product/b13690154/docs#technical-profile-1-2-diethynylcyclohexan-1-ol-1-2-3
https://www.benchchem.com/product/b13690154?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13690154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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